SGLT1
  • galacto-Dapagliflozin
    galacto-Dapagliflozin
    • Cat. No.:
    • B560394
    • CAS No.:
    • Molecular Formula:
    • C21H25ClO6
    • Molecular Weight:
    • 408.9 g/mol
    Description
    Galacto-Dapagliflozin, also known as Galacto-Dapagliflozin, is a useful research compound. Its molecular formula is C21H25ClO6 and its molecular weight is 408.9 g/mol. The purity is usually 95%.
    BenchChem o...
    - +
  • Licogliflozin
    Licogliflozin
    • Cat. No.:
    • B608569
    • CAS No.:
    • 1291094-73-9
    • Molecular Formula:
    • C23H28O7
    • Molecular Weight:
    • 416.5 g/mol
    Description
    Licogliflozin is under investigation in clinical trial NCT03320941 (A Dose-finding Study to Evaluate the Change in Weight After Treatment With LIK066 in Japanese Patients With Obesity).
    Licogliflozin is an in...
    - +
  • LX2761
    LX2761
    • Cat. No.:
    • B608704
    • CAS No.:
    • 1610954-97-6
    • Molecular Formula:
    • C32H47N3O6S
    • Molecular Weight:
    • 601.803
    Description
    LX2761 is a locally acting SGLT1 inhibitor that is highly potent in vitro and delays intestinal glucose absorption in vivo to improve glycemic control. LX2761 has hSGLt1 2.2 nM;  hSGLT2 2.7 nM and F% =<2. L...
    - +
  • Ipragliflozin
    Ipragliflozin
    • Cat. No.:
    • B1672104
    • CAS No.:
    • 761423-87-4
    • Molecular Formula:
    • C21H21FO5S
    • Molecular Weight:
    • 404.5 g/mol
    Description
    Ipragliflozin is a glycoside.
    Ipragliflozin is under investigation in Type 2 Diabetes and Diabetes Mellitus, Type 2.
    IPRAGLIFLOZIN is a small molecule drug with a maximum clinical trial phase of IV (across...
    - +
  • Mizagliflozin
    Mizagliflozin
    • Cat. No.:
    • B1676609
    • CAS No.:
    • 666843-10-3
    • Molecular Formula:
    • C28H44N4O8
    • Molecular Weight:
    • 564.7 g/mol
    Description
    Mizagliflozin is under investigation in clinical trial NCT05721729 (Effect of Mizagliflozin Repeat Dosing on Adverse Events and Postprandial Glucose Excursions).
    MIZAGLIFLOZIN is a small molecule drug with a ...
    - +
  • Remogliflozin etabonate
    Remogliflozin etabonate
    • Cat. No.:
    • B1679304
    • CAS No.:
    • 442201-24-3
    • Molecular Formula:
    • C26H38N2O9
    • Molecular Weight:
    • 522.6 g/mol
    Description
    Remogliflozin etabonate is a glycoside.
    Remogliflozin etabonate has been used in trials studying the treatment and basic science of Type 2 Diabetes Mellitus and Diabetes Mellitus, Type 2.
    Remogliflozin Eta...
    - +
  • TA-1887
    TA-1887
    • Cat. No.:
    • B1681866
    • CAS No.:
    • 1003005-29-5
    • Molecular Formula:
    • C24H26FNO5
    • Molecular Weight:
    • 427.5 g/mol
    Description
    TA-1887 is a highly potent and selective hSGLT2 inhibitor, with pronounced antihyperglycemic effects in high-fat diet-fed KK (HF-KK) mice. TA-1887 showed favorable pharmacokinetic profiles, and remarkably inc...
    - +
  • Sotagliflozin
    Sotagliflozin
    • Cat. No.:
    • B1681961
    • CAS No.:
    • 1018899-04-1
    • Molecular Formula:
    • C21H25ClO5S
    • Molecular Weight:
    • 424.9 g/mol
    Description

    Sotagliflozin is an orally administered dual inhibitor of sodium-glucose co-transporters SGLT1 and SGLT2. It is primarily used in conjunction with insulin to enhance glycemic control in patients with type 1 d...

    - +
  • T-1095
    T-1095
    • Cat. No.:
    • B1682860
    • CAS No.:
    • 209746-59-8
    • Molecular Formula:
    • C26H28O11
    • Molecular Weight:
    • 516.5 g/mol
    Description
    ((2R,3S,4S,5R,6S)-6-(2-(3-(Benzofuran-5-yl)propanoyl)-3-hydroxy-5-methylphenoxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)methyl methyl carbonate is a glycoside and a member of flavonoids.
    inhibits sodium-glu...
    - +
  • TP0438836
    TP0438836
    • Cat. No.:
    • B1683213
    • CAS No.:
    • Molecular Formula:
    • C27H38N2O10
    • Molecular Weight:
    • 550.6 g/mol
    Description
    TP0438836 is a potent, low-absorbable sodium-dependent glucose cotransporter 1 (SGLT1) inhibitor for the treatment of type 2 diabetes. TP0438836 showed IC50 values 28nM and 7 nM for hSGLT1 and hSGLT2 resepctive...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img